Cas no 1807143-10-7 (4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1807143-10-7
• MF: C₉H₅Cl₂F₂NO₂S
• MW: 300.109306097031
• CID: 4980408
• Update Time: 2025-10-29

4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5Cl2F2NO2S/c10-3-5-1-2-7(17(11,15)16)8(9(12)13)6(5)4-14/h1-2,9H,3H2
• InChI Key： UECCCVYRPXFHDE-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CCl)=C(C#N)C=1C(F)F)(=O)=O

Computed Properties

• Exact Mass: 298.9386113 g/mol
• Monoisotopic Mass: 298.9386113 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3
• Molecular Weight: 300.11

Additional information on 4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride

4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl Chloride: A Comprehensive Overview

4-Chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807143-10-7) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound is of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique properties and potential applications. The molecule features a benzenesulfonyl group, which is a strong electron-withdrawing group, along with substituents such as a chloromethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to the compound's reactivity, stability, and potential for use in various chemical reactions.

The benzenesulfonyl chloride moiety is a key structural element of this compound. It is widely used in organic synthesis as an activating agent for aromatic rings and as a leaving group in substitution reactions. The presence of the chloromethyl group adds further functionality, enabling the compound to participate in nucleophilic substitutions or serve as a precursor for other derivatives. The cyano group introduces additional electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Similarly, the difluoromethyl group enhances the molecule's stability and can play a role in modulating its physical properties such as solubility and melting point.

Recent studies have highlighted the potential of 4-chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride in the development of advanced materials. Researchers have explored its use as a building block for constructing functional polymers and high-performance composites. The compound's ability to undergo controlled polymerization reactions under specific conditions has made it a valuable precursor for materials with tailored mechanical and thermal properties.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug synthesis. Its ability to act as an electrophilic agent makes it suitable for forming carbon-carbon bonds through nucleophilic aromatic substitution reactions. This property is particularly useful in the construction of complex molecular frameworks required for drug candidates targeting various therapeutic areas.

The synthesis of 4-chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product while reducing reaction times.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided detailed insights into its molecular structure, bonding characteristics, and reactivity patterns. Such information is crucial for optimizing its use in various chemical processes and ensuring its compatibility with different reaction conditions.

One of the most intriguing aspects of 4-chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride is its versatility in participating in diverse chemical transformations. For example, it can undergo Friedel-Crafts alkylation or acylation reactions under specific conditions, making it a valuable reagent in aromatic substitution chemistry. Additionally, its ability to act as an electrophile or nucleophile depending on the reaction environment further expands its utility in organic synthesis.

The integration of multiple functional groups within this molecule also makes it an attractive candidate for click chemistry applications. Click chemistry relies on efficient and selective reactions between small molecular building blocks to construct larger molecules with precision. The presence of reactive groups such as sulfonyl chloride and cyano groups positions this compound well within click chemistry paradigms.

From an environmental perspective, researchers have investigated the biodegradation pathways of 4-chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride to assess its potential impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, 4-chloromethyl-3-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807143-10-7) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique combination of functional groups enables it to participate in diverse chemical reactions and serve as a versatile building block for advanced materials and pharmaceutical compounds. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in modern chemistry is expected to grow even further.